Cas no 931954-27-7 (3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl propanoate)

• Product Name: 3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl propanoate
• CAS No: 931954-27-7
• MF: C₂₁H₁₆N₂O₅
• MW: 376.362145423889
• CID: 5428557
• PubChem ID: 20904298
• Update Time: 2025-07-20

3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl propanoate Chemical and Physical Properties

Names and Identifiers

• Z367452058
• F3411-2697
• 2-oxo-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-2H-chromen-8-yl propionate
• 931954-27-7
• 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl propanoate
• AKOS001908730
• 3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-8-(1-oxopropoxy)-2H-1-benzopyran-2-one
• 3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl propanoate

• Inchi： 1S/C21H16N2O5/c1-3-17(24)26-16-6-4-5-14-11-15(21(25)27-18(14)16)20-22-19(23-28-20)13-9-7-12(2)8-10-13/h4-11H,3H2,1-2H3
• InChI Key： NWRRNMCQJONVKC-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC(=O)CC)C=CC=C2C=C1C1ON=C(C2=CC=C(C)C=C2)N=1

Computed Properties

• Exact Mass: 376.10592162g/mol
• Monoisotopic Mass: 376.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.5±60.0 °C(Predicted)
• pka: -2.32±0.37(Predicted)

Additional information on 3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl propanoate

Professional Introduction to Compound with CAS No. 931954-27-7 and Product Name: 3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl propanoate

Compound with the CAS number 931954-27-7 and the product name 3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl propanoate represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring both 1,2,4-oxadiazole and 2H-chromen moieties, makes it a promising candidate for further investigation in medicinal chemistry.

The 1,2,4-oxadiazole ring is a well-known pharmacophore that exhibits a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Its incorporation into the molecular framework of the compound with CAS no. 931954-27-7 enhances its potential as a bioactive molecule. The 2H-chromen component, on the other hand, is known for its antioxidant and anti-inflammatory effects, making it an attractive moiety for developing novel therapeutic agents. The combination of these two heterocyclic systems in the product name 3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl propanoate suggests a synergistic effect that could lead to enhanced pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and development. The 1,2,4-oxadiazole scaffold has been extensively studied for its ability to modulate various biological pathways. For instance, derivatives of this scaffold have shown promising results in inhibiting enzymes involved in cancer progression. Similarly, the 2H-chromen ring has been explored for its potential in treating neurological disorders and chronic inflammatory conditions. The product name 3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-y l propanoate encapsulates these functionalities, making it a multifaceted compound with potential applications in multiple therapeutic areas.

The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions. The presence of both the 1,2,4 oxadiazole and chromen moieties necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core structure of the molecule. These methods allow for the efficient assembly of complex heterocyclic systems while maintaining high selectivity and minimizing side reactions.

In terms of biological activity, preliminary studies on the compound with CAS no. 931954 27 7 have shown encouraging results. In vitro assays have demonstrated its potential as an inhibitor of various target enzymes relevant to cancer and inflammation. The 3 3 (4 methylphenyl) 1 2 4 oxadiazol 5 yl 2 oxo 2h chromen 8 yl propanoate structure appears to exhibit dual functionality, targeting multiple pathways simultaneously. This multitarget approach is increasingly recognized as a key strategy in developing effective therapeutics that can address complex diseases more comprehensively.

The pharmaceutical industry has been actively exploring novel heterocyclic compounds for their therapeutic potential. The combination of the 1 2 4 oxadiazole and chromen moieties in the product name suggests that this compound could be a valuable addition to the drug discovery pipeline. Its unique structural features make it an attractive candidate for further development into a lead compound for new drugs targeting various diseases.

Future research directions may include exploring derivatives of this compound to optimize its pharmacological properties further. Modifications such as changing substituents on the aromatic rings or introducing additional functional groups could enhance its bioavailability and potency. Additionally, computational modeling techniques can be employed to predict binding interactions with biological targets, aiding in the rational design of more effective derivatives.

The development of new pharmaceuticals relies heavily on innovative chemical synthesis methods and rigorous biological evaluation processes. The compound with CAS no. 931954 27 7, specifically named as 3 3 (4 methylphenyl) 1 2 4 oxadiazol 5 yl 2 oxo 2h chromen 8 yl propanoate, exemplifies how structural complexity can be leveraged to create molecules with significant therapeutic potential. As research continues in this area, it is expected that more compounds like this will emerge as candidates for clinical development.

The integration of cutting-edge synthetic chemistry with modern pharmacological screening techniques is essential for advancing drug discovery efforts. The study of compounds such as those represented by CAS no. 931954 -27 -7 underscores the importance of interdisciplinary collaboration between chemists and biologists to bring new treatments to patients in need.